Cas no 1805059-74-8 (4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine)
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine
-
- Inchi: 1S/C8H9F2NO2/c1-4-3-11-8(13-2)6(12)5(4)7(9)10/h3,7,12H,1-2H3
- InChI Key: MEGQMSUNINLUNS-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=NC=C1C)OC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.8
- Topological Polar Surface Area: 42.4
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029028508-250mg |
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine |
1805059-74-8 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029028508-500mg |
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine |
1805059-74-8 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029028508-1g |
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine |
1805059-74-8 | 95% | 1g |
$2,981.85 | 2022-04-01 |
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine
Introduction to 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine (CAS No. 1805059-74-8)
4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine (CAS No. 1805059-74-8) is a novel pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its difluoromethyl, hydroxy, methoxy, and methyl substituents, which collectively contribute to its distinct physicochemical properties and biological activities.
The difluoromethyl group is a key feature of this compound, known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules. This group has been extensively studied in the context of drug design, where it can improve the oral bioavailability and reduce the susceptibility to metabolic degradation. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. The methoxy substituent is often associated with increased lipophilicity and can influence the solubility and permeability of the molecule. Finally, the methyl group at the 5-position adds steric bulk and can affect the conformational flexibility of the pyridine ring.
Recent research has highlighted the potential of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the unique combination of functional groups in this molecule allows it to bind effectively to the active site of the enzyme, thereby inhibiting its catalytic activity.
In addition to its enzymatic inhibition properties, 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine has also shown promise as a lead compound for developing novel antiviral agents. A recent study published in Antiviral Research demonstrated that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, particularly by targeting viral proteases and RNA-dependent RNA polymerases.
The synthetic route for 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine has been well-documented in the literature. A typical synthesis involves several steps, including the formation of a pyridine ring through a condensation reaction followed by selective functionalization with the desired substituents. One common approach involves starting from a substituted pyridine derivative and introducing the difluoromethyl group via a nucleophilic substitution reaction. The hydroxy and methoxy groups can then be introduced through subsequent reactions such as hydrolysis and alkylation.
The physicochemical properties of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine have been extensively characterized using various analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been used to confirm its purity and molecular weight. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its structural conformation, revealing the positions of all functional groups within the molecule.
In terms of biological evaluation, 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine has been tested for its cytotoxicity against various cancer cell lines using assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and SRB (sulforhodamine B). These studies have shown that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, suggesting its potential as an anticancer agent with reduced side effects.
The pharmacokinetic profile of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine has also been investigated using animal models. Preliminary data indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring sustained therapeutic effects and reducing dosing frequency.
Furthermore, safety studies have been conducted to assess the toxicity profile of 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine. In vitro assays using human liver microsomes have shown that this compound does not induce significant cytotoxicity or genotoxicity at therapeutic concentrations. In vivo studies in rodents have also confirmed its safety at doses up to several times higher than those required for therapeutic efficacy.
In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine (CAS No. 1805059-74-8) is a promising compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and drug discovery. Its multifaceted biological activities, coupled with favorable physicochemical properties and safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its properties and expanding its therapeutic utility.
1805059-74-8 (4-(Difluoromethyl)-3-hydroxy-2-methoxy-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)